Cas no 898784-55-9 (3-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]benzonitrile)

• Product Name: 3-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]benzonitrile
• CAS No: 898784-55-9
• MF: C₁₆H₁₀F₃NO
• MW: 289.25191450119
• CID: 868129
• PubChem ID: 24723937
• Update Time: 2025-04-19

3-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[2-oxo-2-[4-(trifluoromethyl)phenyl]ethyl]benzonitrile
• 2-(3-Cyanophenyl)-4'-trifluoromethylacetophenone
• MFCD02260752
• AKOS016019521
• DTXSID30642336
• 3-{2-Oxo-2-[4-(trifluoromethyl)phenyl]ethyl}benzonitrile
• 898784-55-9

• MDL： MFCD02260752
• Inchi： 1S/C16H10F3NO/c17-16(18,19)14-6-4-13(5-7-14)15(21)9-11-2-1-3-12(8-11)10-20/h1-8H,9H2
• InChI Key： OSLQVNOWVWVLRA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(CC1C=CC=C(C#N)C=1)=O)(F)F

Computed Properties

• Exact Mass: 289.07100
• Monoisotopic Mass: 289.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.00248